(2R,5S)-5-(hydroxymethyl)-2-[6-(methylamino)purin-9-yl]oxolan-3-ol

• Molecular Formula: C11H15N5O3
• Molecular Weight: 265.27 g/mol
• IUPAC Name: (2R,5S)-5-(hydroxymethyl)-2-[6-(methylamino)purin-9-yl]oxolan-3-ol
• InChI: InChI=1S/C11H15N5O3/c1-12-9-8-10(14-4-13-9)16(5-15-8)11-7(18)2-6(3-17)19-11/h4-7,11,17-18H,2-3H2,1H3,(H,12,13,14)/t6-,7?,11+/m0/s1
• InChI Key: WXYNSDAXSPZXOS-NSMOOJLNSA-N
• Isomeric SMILES: CNC1=C2C(=NC=N1)N(C=N2)[C@H]3C(C[C@H](O3)CO)O
• Canonical SMILES: CNC1=C2C(=NC=N1)N(C=N2)C3C(CC(O3)CO)O

Description

(2R,5S)-5-(hydroxymethyl)-2-[6-(methylamino)purin-9-yl]oxolan-3-ol is a nucleoside analog that plays a significant role in various biochemical processes

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R,5S)-5-(hydroxymethyl)-2-[6-(methylamino)purin-9-yl]oxolan-3-ol typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of the purine base and the sugar moiety.

Glycosylation Reaction: The purine base is glycosylated with a protected sugar derivative under acidic conditions to form the nucleoside.

Deprotection: The protecting groups on the sugar moiety are removed under mild conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process includes:

Batch Reactors: Large batch reactors are used to carry out the glycosylation reaction.

Purification: The crude product is purified using chromatography techniques to remove impurities.

Quality Control: The final product undergoes rigorous quality control to ensure it meets industry standards.

Chemical Reactions Analysis

Types of Reactions

(2R,5S)-5-(hydroxymethyl)-2-[6-(methylamino)purin-9-yl]oxolan-3-ol undergoes various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to form a carboxyl group.

Reduction: The compound can be reduced to form a deoxy derivative.

Substitution: The amino group on the purine base can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Electrophiles such as alkyl halides and acyl chlorides are commonly used in substitution reactions.

Major Products

Oxidation: The major product is the carboxyl derivative.

Reduction: The major product is the deoxy derivative.

Substitution: The major products are various substituted purine derivatives.

Scientific Research Applications

(2R,5S)-5-(hydroxymethyl)-2-[6-(methylamino)purin-9-yl]oxolan-3-ol has numerous applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex nucleoside analogs.

Biology: The compound is used in studies of DNA and RNA synthesis and repair mechanisms.

Medicine: It has potential therapeutic applications in antiviral and anticancer treatments.

Industry: The compound is used in the production of nucleic acid-based diagnostics and therapeutics.

Mechanism of Action

The mechanism of action of (2R,5S)-5-(hydroxymethyl)-2-[6-(methylamino)purin-9-yl]oxolan-3-ol involves its incorporation into nucleic acids. Once incorporated, it can:

Inhibit Enzymes: The compound can inhibit enzymes involved in DNA and RNA synthesis, leading to the termination of nucleic acid chains.

Induce Mutations: It can induce mutations in viral and cancerous cells, leading to cell death.

Disrupt Cellular Processes: The compound can disrupt various cellular processes by interfering with nucleic acid metabolism.

Comparison with Similar Compounds

Similar Compounds

Adenosine: A naturally occurring nucleoside with similar structure but different biological activity.

2’-Deoxyadenosine: A deoxy derivative with distinct properties and applications.

Vidarabine: An antiviral nucleoside analog with a similar structure but different therapeutic uses.

Uniqueness

(2R,5S)-5-(hydroxymethyl)-2-[6-(methylamino)purin-9-yl]oxolan-3-ol is unique due to its specific structural features, which confer distinct biological activities and therapeutic potential. Its ability to be incorporated into nucleic acids and disrupt cellular processes makes it a valuable compound in scientific research and medicine.